Cas no 2171995-41-6 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidooxan-3-yl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidooxan-3-yl}acetic acid
• CAS No: 2171995-41-6
• MF: C₂₅H₂₆F₂N₂O₆
• MW: 488.480554103851
• CID: 6110764
• PubChem ID: 165569975
• Update Time: 2025-05-30

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidooxan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidooxan-3-yl}acetic acid
• 2171995-41-6
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]oxan-3-yl}acetic acid
• EN300-1580780

• Inchi： 1S/C25H26F2N2O6/c26-25(27,23(32)29-21-9-10-34-12-15(21)11-22(30)31)14-28-24(33)35-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21H,9-14H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： PEXXZNBBEHRVRZ-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(C(NC1CCOCC1CC(=O)O)=O)F

Computed Properties

• Exact Mass: 488.17589288g/mol
• Monoisotopic Mass: 488.17589288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidooxan-3-yl}acetic acid

Introduction to 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidooxan-3-yl}acetic Acid (CAS No. 2171995-41-6)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidooxan-3-yl}acetic acid, identified by its CAS number 2171995-41-6, has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex molecular architecture, integrates several key functional groups that make it a promising candidate for further investigation in drug discovery.

The molecular structure of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidooxan-3-yl}acetic acid encompasses a fluorinated backbone, a fluorenyl moiety, and an amino acid derivative. The presence of fluorine atoms enhances the compound's metabolic stability and binding affinity, while the fluorenyl group contributes to its solubility and bioavailability. These attributes are particularly relevant in the design of small-molecule drugs, where optimizing pharmacokinetic properties is essential for clinical efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies indicate that the acetate moiety and the amidooxan ring may interact with specific enzymes and receptors, suggesting potential applications in modulating metabolic pathways. For instance, research has explored its interactions with proteases and kinases, which are critical targets in oncology and inflammatory diseases. The methoxycarbonyl group, attached to the fluorenyl ring, further enhances the compound's ability to engage with biological systems through hydrogen bonding and hydrophobic interactions.

The synthesis of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidooxan-3-yl}acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The incorporation of difluoropropyl groups introduces unique electronic properties to the molecule, which can influence its reactivity and binding characteristics. Techniques such as solid-phase synthesis and flow chemistry have been employed to streamline the production process, ensuring high yields and purity. These synthetic methodologies are crucial for preparing sufficient quantities of the compound for preclinical studies.

In preclinical research, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidooxan-3-yl}acetic acid has been evaluated for its potential as an inhibitor of various disease-related pathways. Preliminary data suggest that it may exhibit inhibitory effects on enzymes involved in cancer cell proliferation and angiogenesis. Additionally, its ability to cross the blood-brain barrier has been investigated, making it a candidate for treating neurological disorders. The compound's dual functionality—combining both structural rigidity from the fluorenyl group and flexibility from the amidooxan ring—makes it adaptable for targeting multiple biological processes.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have demonstrated that modifications to its structure can significantly impact its absorption, distribution, metabolism, and excretion (ADME) properties. For example, optimizing the length of the side chains attached to the acetate group can enhance oral bioavailability while reducing toxicity. Such insights are derived from high-throughput screening (HTS) techniques combined with structure/activity relationship (SAR) analysis, allowing researchers to fine-tune the compound's properties for maximal therapeutic benefit.

Future directions in the study of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidooxan-3-ylylacetic acid include exploring its potential in combination therapies with other drugs or biomolecules. The ability to modulate multiple targets simultaneously could lead to synergistic effects that improve treatment outcomes. Furthermore, advances in biocatalysis and green chemistry may provide sustainable methods for synthesizing this compound on an industrial scale. Such innovations would not only reduce production costs but also minimize environmental impact.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel compounds like this one. Predictive models can simulate how different structural modifications will affect biological activity, enabling researchers to prioritize promising candidates for experimental validation. This interdisciplinary approach combines expertise from organic chemistry, biochemistry, pharmacology, and computational science to accelerate the development of next-generation therapeutics.

In conclusion, 2-{4 - 3 - ( {( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 2 , 2 - d i f lu o r o p r o p a n a m i d o x a n - 3 - y l } a c e t i c a c i d ( C A S N o . 2171995 - 41 - 6 ) represents a significant advancement in medicinal chemistry due to its complex structure and multifaceted biological activities. Ongoing research continues to uncover new therapeutic potentials for this compound, underscoring its importance as a scaffold for drug development. As scientific understanding evolves and new technologies emerge, this molecule is poised to contribute substantially to future medical breakthroughs.